Cas no 1443324-27-3 (1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol
• CAS No: 1443324-27-3
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5950144
• PubChem ID: 83691343
• Update Time: 2025-05-20

1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(2,5-dimethoxyphenyl)-α-methyl-
• 1-Cyclopropyl-1-(2,5-dimethoxyphenyl)ethan-1-ol
• 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol
• 1-[1-(2,5-dimethoxyphenyl)cyclopropyl]ethan-1-ol
• DTXSID201205920
• Cyclopropanemethanol, 1-(2,5-dimethoxyphenyl)-alpha-methyl-
• EN300-1843360
• 1443324-27-3

• Inchi： 1S/C13H18O3/c1-9(14)13(6-7-13)11-8-10(15-2)4-5-12(11)16-3/h4-5,8-9,14H,6-7H2,1-3H3
• InChI Key： MQVGEELVCJPFEA-UHFFFAOYSA-N
• SMILES： C(C1(C2C=C(OC)C=CC=2OC)CC1)(O)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 360.5±32.0 °C(Predicted)
• pka: 15.17±0.20(Predicted)

Additional information on 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol

Comprehensive Guide to 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol (CAS No. 1443324-27-3): Properties, Applications, and Market Insights

1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol (CAS No. 1443324-27-3) is a specialized organic compound gaining attention in pharmaceutical and material science research. This cyclopropyl-substituted ethanolic derivative features a unique molecular structure combining a dimethoxyphenyl moiety with a cyclopropyl ring, making it valuable for targeted applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional material synthesis.

The compound's molecular formula C13H18O3 and molecular weight 222.28 g/mol suggest optimal properties for various synthetic applications. Its lipophilic character, derived from the aromatic dimethoxy groups and cyclopropyl ring, enhances membrane permeability in biological systems. Current studies focus on its potential as a precursor for CNS-active compounds, aligning with growing interest in neurological therapeutics and psychoactive research chemicals (within legal frameworks).

In pharmaceutical applications, 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol serves as a key intermediate for developing novel serotonin receptor modulators. The 2,5-dimethoxy substitution pattern is particularly significant, as it mimics structural features found in various biologically active phenethylamines. Researchers are investigating its potential in creating next-generation antidepressants and neuroprotective agents, addressing current demands in mental health therapeutics.

The compound's stereochemistry presents interesting possibilities for chiral synthesis. The cyclopropyl group introduces significant steric constraints that can influence receptor binding selectivity. This characteristic makes 1443324-27-3 valuable for developing enantioselective catalysts and chiral auxiliaries, particularly in asymmetric synthesis of complex molecules. These applications align with industry trends toward green chemistry and atom-economical processes.

Material science applications of 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol are emerging in advanced polymer systems. The rigid cyclopropyl structure can enhance thermal stability when incorporated into polymer backbones, while the methoxy groups offer sites for further functionalization. These properties make it promising for developing high-performance engineering plastics with improved mechanical characteristics, responding to market needs for lightweight structural materials.

Synthetic approaches to 1443324-27-3 typically involve cyclopropanation reactions of appropriate precursors. Recent advancements in flow chemistry and continuous processing have improved yields and purity of this compound. The growing demand for custom synthesis services has made 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol increasingly available to researchers through specialty chemical suppliers, facilitating broader investigation of its properties.

Analytical characterization of CAS 1443324-27-3 typically employs HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The compound's UV absorption characteristics, resulting from its conjugated aromatic system, make it suitable for various spectroscopic detection methods. These analytical properties contribute to its utility in chemical sensor development and fluorescent probe design.

Market analysis indicates growing interest in 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol among contract research organizations and academic laboratories. The compound's price point reflects its specialty chemical status, with current research-grade quantities typically ranging in the hundreds of dollars per gram. As applications mature, industrial-scale production may become economically viable, particularly for pharmaceutical intermediate manufacturing.

Regulatory considerations for 1443324-27-3 currently focus on standard laboratory safety protocols. The compound is not listed under major chemical control regulations, making it accessible for legitimate research purposes. However, researchers should monitor evolving chemical legislation, particularly regarding structural analogs in pharmaceutical and material science applications.

Future research directions for 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol include exploration of its biological activity profiles and material enhancement properties. The compound's unique three-dimensional structure offers opportunities for developing new chemical entities with improved target specificity. Additionally, its potential in supramolecular chemistry and molecular recognition systems represents an exciting frontier for investigation.

For researchers seeking high-purity 1443324-27-3, several specialty chemical suppliers now offer custom synthesis services. Quality control specifications typically require ≥95% purity by HPLC analysis, with comprehensive spectroscopic data provided for verification. As interest grows, more suppliers are expected to include this compound in their research chemical catalogs.

In conclusion, 1-1-(2,5-dimethoxyphenyl)cyclopropylethan-1-ol (CAS No. 1443324-27-3) represents a versatile building block with significant potential across multiple scientific disciplines. Its unique molecular architecture and functional group arrangement make it valuable for medicinal chemistry, material science, and catalysis research. As understanding of its properties deepens, new applications will likely emerge, solidifying its position as an important research chemical in modern scientific investigation.